Cas no 1152561-57-3 (1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine)

• Product Name: 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine
• CAS No: 1152561-57-3
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• MDL: MFCD10690539
• CID: 5053243
• Update Time: 2025-11-07

1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• 1-N-[4-(trifluoromethoxy)phenyl]benzene-1,4-diamine
• NE52924
• 4-N-[4-(trifluoromethoxy)phenyl]benzene-1,4-diamine
• 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine

• MDL： MFCD10690539
• Inchi： 1S/C13H11F3N2O/c14-13(15,16)19-12-7-5-11(6-8-12)18-10-3-1-9(17)2-4-10/h1-8,18H,17H2
• InChI Key： POWBCJNWNHXWLC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC1C=CC(=CC=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 4
• Topological Polar Surface Area: 47.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 349.9±42.0 °C at 760 mmHg
• Flash Point: 165.4±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine

Introduction to 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine (CAS No. 1152561-57-3)

1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine, identified by its Chemical Abstracts Service (CAS) number 1152561-57-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of diamines, characterized by the presence of two amino (-NH₂) functional groups attached to a aromatic benzene ring. The unique structural feature of this molecule is the substitution of a Trifluoromethoxy group at the para position relative to one of the amino groups, which imparts distinct electronic and steric properties that make it a promising candidate for various biochemical applications.

The synthesis of 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine involves a multi-step process that typically begins with the functionalization of a benzene ring. The introduction of the Trifluoromethoxy group is achieved through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions, depending on the synthetic route employed. The subsequent step involves the selective introduction of amino groups at the 1 and 4 positions, which can be accomplished using various reagents such as nitration followed by reduction or direct amination techniques. The precise control over regioselectivity is crucial to ensure the formation of the desired isomer, as unwanted side products can complicate downstream applications.

In recent years, diamine derivatives have been extensively studied for their potential in drug development due to their ability to interact with biological targets in multiple ways. The presence of both amino groups in 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine allows for diversification in chemical modifications, enabling the design of molecules with tailored pharmacological properties. For instance, this compound can serve as a precursor for the synthesis of more complex scaffolds that exhibit inhibitory activity against enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammation.

The Trifluoromethoxy group is particularly noteworthy due to its electron-withdrawing nature, which can modulate the reactivity and binding affinity of the molecule towards biological targets. This feature has been exploited in medicinal chemistry to enhance metabolic stability and improve solubility profiles of drug candidates. Additionally, the electron density distribution influenced by the Trifluoromethoxy group can influence hydrogen bonding interactions, making this compound a valuable building block for structure-based drug design.

The applications of 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine extend beyond pharmaceuticals into materials science and agrochemicals. Its aromatic structure and functional groups make it a suitable candidate for designing ligands that coordinate with metal ions, which has implications in catalysis and sensing technologies. Furthermore, modifications to this core structure can lead to novel compounds with enhanced biological activity or improved physicochemical properties for agricultural use.

In academic research, recent studies have highlighted the potential of diamine derivatives as modulators of protein-protein interactions. The unique spatial arrangement of functional groups in 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine, particularly the combination of two amino groups and a fluorinated aromatic ring, makes it an attractive scaffold for developing small-molecule inhibitors. For example, computational modeling studies have suggested that this compound could interact with specific residues in target proteins, potentially disrupting pathological signaling pathways associated with neurodegenerative disorders.

The pharmacokinetic profile of 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine is another area of active investigation. Researchers are exploring how structural modifications influenced by the Trifluoromethoxy group can impact absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these relationships is critical for optimizing drug candidates for clinical translation. Preclinical studies have begun to evaluate the compound's safety and preliminary efficacy in animal models, providing insights into its potential therapeutic utility.

The synthetic methodologies used in producing 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine are also evolving with advancements in green chemistry principles. Efforts are being made to develop more sustainable synthetic routes that minimize waste and reduce energy consumption. For instance, catalytic processes that employ recyclable ligands or photochemical activation have been explored as alternatives to traditional methods. These innovations not only enhance efficiency but also align with global efforts to promote environmentally responsible chemical synthesis.

The role of computational chemistry in designing and optimizing derivatives like 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine cannot be overstated. High-throughput virtual screening (HTVS) combined with molecular dynamics simulations allows researchers to rapidly assess thousands of potential analogs based on their predicted binding affinities and physicochemical properties. This approach accelerates the discovery process by prioritizing compounds most likely to succeed in experimental validation.

In conclusion, 1-n-4-(Trifluoromethoxy)phenylbenzene-1,4-diamine(CAS No. 1152561-57-3) represents a significant advancement in medicinal chemistry due to its versatile structural framework and functional attributes. The integration of modern synthetic techniques with cutting-edge computational methods continues to unlock new possibilities for its application across multiple disciplines. As research progresses, this compound is poised to contribute substantially to both academic inquiry and industrial innovation.